1,1,1,3,3,3-Hexafluoro-2-isocyanatopropane
Overview
Description
1,1,1,3,3,3-Hexafluoro-2-propanol, commonly abbreviated as HFIP, is an organic compound with the formula (CF₃)₂CHOH . It is a colorless, volatile liquid with a pungent odor . This fluoroalcohol finds use as a solvent in organic chemistry .
Synthesis Analysis
Hexafluoro-2-propanol is prepared from hexafluoropropylene through hexafluoroacetone, which is then hydrogenated . The reaction can be represented as: (CF₃)₂CO + H₂ → (CF₃)₂CHOH .Molecular Structure Analysis
The chemical formula of 1,1,1,3,3,3-Hexafluoro-2-propanol is CF₃CH(OH)CF₃ . It has a molar mass of 168.04 g/mol .Chemical Reactions Analysis
As a solvent, hexafluoro-2-propanol is polar and exhibits strong hydrogen bonding properties . It enhances the reactivity of hydrogen peroxide as applied to Baeyer-Villiger oxidation of cyclic ketones . It is also used as the solvent for Lewis-acid catalyzed ring opening of epoxides .Physical And Chemical Properties Analysis
1,1,1,3,3,3-Hexafluoro-2-propanol is a colorless liquid . It has a density of 1.596 g/mL , a melting point of -3.3 °C , and a boiling point of 58.2 °C . It is miscible in water and has a vapor pressure of 16 kPa at 20 °C .Safety and Hazards
properties
IUPAC Name |
1,1,1,3,3,3-hexafluoro-2-isocyanatopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HF6NO/c5-3(6,7)2(11-1-12)4(8,9)10/h2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMANEPOTDUUVCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NC(C(F)(F)F)C(F)(F)F)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HF6NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00502135 |
Source
|
| Record name | 1,1,1,3,3,3-Hexafluoro-2-isocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00502135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
684-29-7 |
Source
|
| Record name | 1,1,1,3,3,3-Hexafluoro-2-isocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00502135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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